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Welcome to the technical support center. This guide is designed for researchers, scientists, and
drug development professionals who are utilizing MK-571 in their experiments. The following
information provides in-depth troubleshooting guides and frequently asked questions to help
you navigate the complexities of this compound and ensure the robust interpretation of your
data.

Introduction: The Dual Identity of MK-571

MK-571 is a widely used chemical tool, but its utility is matched by its complexity. Originally
developed as a potent, selective, and competitive antagonist of the Cysteinyl Leukotriene
Receptor 1 (CysLT1), it has since been extensively adopted as an inhibitor of the Multidrug
Resistance-Associated Protein 1 (MRP1/ABCC1).[1][2] This dual activity, coupled with a range
of other off-target effects, presents significant challenges in data interpretation.[3] This guide
will help you design self-validating experiments and troubleshoot unexpected results.

Frequently Asked Questions (FAQs)

Q1: What are the primary and off-target activities of MK-5717?
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Al: MK-571 is not a perfectly "clean" inhibitor. While it is a potent antagonist of the CysLT1
receptor and a well-recognized inhibitor of MRP1, it interacts with several other proteins, often
with high affinity.[4][5] This polypharmacology is a critical consideration in experimental design.
[6] Unexpected results can often be traced back to these off-target effects.

Table 1: Known Molecular Targets of MK-571

T t Activit Affinity / Potency v (©)
arge ctivi eference(s
J g (Reported Values)

Antagonist / Inverse Ki: 2.1 nM (human
CysLT1 Receptor i 41071
Agonist lung); ECso: 1.3 nM
o Potent, often used at
MRP1 (ABCC1) Inhibitor [8]
10-50 pM
o Often inhibited along
MRP4 (ABCC4) Inhibitor ) [4119]
with MRP1
BCRP (ABCG2) Inhibitor Potent inhibition noted  [3][10]
Organic Anion- Broad and potent
Transporting Inhibitor inhibition of human [3]
Polypeptides (OATPS) OATPs and rat Oatps

It is crucial to acknowledge that MK-571 is not selective for MRP transporters and its use as a
specific MRPL1 inhibitor is problematic without additional orthogonal controls.[3]

Q2: What is a typical working concentration for MK-5717?
A2: The optimal concentration is highly dependent on your experimental goal and system.

e For CysLT1 receptor antagonism: Due to its high affinity, low nanomolar concentrations are
often sufficient.[4][7]

o For MRP1/MRP4 inhibition: Researchers commonly use concentrations ranging from 10 uM
to 50 uM.[8][9][11] However, at these higher concentrations, the likelihood of off-target
effects and potential cytotoxicity increases significantly.
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Q3: Is MK-571 cytotoxic?

A3: Yes, MK-571 can exhibit cytotoxicity, particularly at the higher concentrations used for MRP
inhibition. Some studies have shown that MK-571 can induce apoptosis at ~75 pM and
necrosis at concentrations of 100 uM or higher in certain cell lines.[5][12] Furthermore, by
inhibiting efflux pumps, MK-571 can enhance the cytotoxicity of other compounds or
endogenous metabolites by trapping them inside the cell.[13] It is mandatory to perform a
cytotoxicity assay in your specific cell model before proceeding with functional experiments.

Troubleshooting Guide

This section addresses specific issues you may encounter when using MK-571. Each problem
is followed by an analysis of potential causes and actionable solutions to validate your findings.

Problem 1: Unexpected or contradictory phenotypic
results after MK-571 treatment.

» You expected to see an effect related to MRP1 inhibition (e.g., increased intracellular drug
accumulation), but instead, you observe a change in a signaling pathway.

Potential Causes & Solutions:

o Causality: The observed effect may be mediated by CysLT1 receptor antagonism, not MRP1
inhibition. The CysLT1 receptor is a G protein-coupled receptor (GPCR) involved in
inflammation and calcium signaling.[1] Antagonizing it can have widespread cellular effects
completely independent of transporter activity.

o Solution: To dissect these two primary effects, use a structurally unrelated CysLT1
antagonist (e.g., Zafirlukast) and a structurally unrelated MRP1 inhibitor (e.g., Reversan).
[9] If the phenotype is replicated with the other MRP1 inhibitor but not the CysLT1
antagonist, you can have higher confidence that the effect is MRP1-mediated.

o Causality: Your results could be due to the inhibition of other transporters. As noted in Table
1, MK-571 is a potent inhibitor of BCRP and various OATPs.[3] If your compound of interest
is a substrate of these transporters, MK-571 will confound your results.

© 2026 BenchChem. All rights reserved. 3/13 Tech Support


https://pdf.benchchem.com/1662/Technical_Support_Center_Interpreting_Unexpected_Results_with_MK_571.pdf
https://iovs.arvojournals.org/article.aspx?articleid=2768147
https://www.researchgate.net/figure/Effect-of-MK571-on-the-cytotoxicity-caused-by-the-MeHg-SG-adduct-A-The-MeHg-SGEt_fig4_266380916
https://pmc.ncbi.nlm.nih.gov/articles/PMC7269486/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4468867/
https://www.researchgate.net/publication/268134173_Are_The_Commonly_Used_Drug_Transport_Inhibitors_Elacridar_MK-571_And_Ko143_As_Selective_As_Often_Assumed
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131829?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

o Solution: The most robust method to confirm the involvement of a specific transporter is
through genetic knockdown. Use siRNA or shRNA to specifically silence the gene for your
target transporter (e.g., ABCC1 for MRP1). If the phenotype of genetic knockdown
matches the phenotype of MK-571 treatment, this provides strong evidence for on-target
activity.[9]

Diagram 1: The Target Ambiguity of MK-571
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Caption: MK-571 interacts with multiple proteins, complicating data interpretation.

© 2026 BenchChem. All rights reserved. 4/13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4468867/
https://www.benchchem.com/product/b131829/docs?utm_src=pdf-body-img#technical-support-center-interpreting-data-from-mk-571-treated-samples
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131829?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Problem 2: High variability or poor reproducibility in
experiments.

e The magnitude of the effect of MK-571 treatment varies significantly between experimental
repeats.

Potential Causes & Solutions:

o Causality: MK-571 is typically dissolved in DMSO, and improper handling of the stock
solution or vehicle controls can lead to variability.

o Solution: Prepare single-use aliquots of your MK-571 stock solution to avoid repeated
freeze-thaw cycles. Always include a "vehicle control" group in every experiment, treating
cells with the same final concentration of DMSO used in the MK-571-treated group.
Ensure the final DMSO concentration is low (typically <0.5%) and non-toxic to your cells.

o Causality: The expression level of MRP1 or other target transporters can vary with cell
passage number, confluence, or culture conditions, altering the cell's sensitivity to MK-571.

o Solution: Standardize your cell culture protocols. Use cells within a defined low-passage
number range. Seed cells at a consistent density and treat them at the same level of
confluence for all experiments. Periodically verify the expression of your target protein
(e.g., via Western blot or gPCR) to ensure consistency.

Problem 3: MK-571 treatment enhances, rather than
reverses, the cytotoxicity of my drug.

e You are co-administering MK-571 to block the efflux of a chemotherapy drug, but the
combination is more toxic than the drug alone, even in cells thought to be non-resistant.

Potential Causes & Solutions:

» Causality: This phenomenon, known as collateral sensitivity, can occur.[14] It suggests that
in the presence of the inhibitor, the cancer cell becomes hypersensitive to the drug. This can
happen if MRP1 is also responsible for effluxing an endogenous toxic metabolite. By
blocking this efflux with MK-571, you may be causing an intracellular buildup of this toxic
substance, which synergizes with your chemotherapy agent.[14]

© 2026 BenchChem. All rights reserved. 5/13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7247425/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7247425/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131829?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

o Solution: This is a complex biological question rather than a technical error. The key is to
confirm that the effect is truly mediated by MRP1. Co-administer your drug with the MRP1
inhibitor MK-571 and, in a separate experiment, with a specific MRP1 siRNA. If both
approaches lead to enhanced cytotoxicity, you have discovered a potentially valuable
therapeutic vulnerability.[14]

Experimental Protocol: A Self-Validating Workflow
for Assessing MRP1-Mediated Efflux

This protocol provides a framework for determining if an observed cellular response to MK-571
is genuinely due to its inhibition of MRP1. It uses a fluorescent MRP1 substrate (e.g., Calcein-
AM) as a model, but the principles can be applied to other substrates.

Objective: To validate that the accumulation of a substrate is specifically due to the inhibition of
MRPL1.

Materials:

Your cell line of interest (adherent or suspension)

o Calcein-AM (or other fluorescent MRP1 substrate)

e MK-571 sodium salt

e Asecond, structurally unrelated MRP1 inhibitor (e.g., Reversan)

» Validated siRNA targeting ABCC1 (MRP1) and a non-targeting control SiRNA
» Lipofectamine RNAIMAX or similar transfection reagent

e DMSO (vehicle)

o Fluorescence plate reader or flow cytometer

Workflow Diagram: Self-Validating Experimental Design
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Caption: A logical workflow to confirm the on-target effect of MK-571.
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Step-by-Step Methodology:
e Preliminary Step: Cytotoxicity Assay
o Seed your cells in a 96-well plate.

o Treat with a range of MK-571 concentrations (e.g., 1 uM to 100 uM) and the
corresponding DMSO vehicle concentrations for your planned experiment duration (e.g.,
24-48 hours).

o Assess cell viability using an MTS or similar assay. Determine the maximum non-toxic
concentration of MK-571 for your cell line.

e Phase 1: Chemical Inhibition with MK-571
o Seed cells in a suitable format (e.g., 96-well black-walled plate).

o Pre-incubate cells with either vehicle (DMSO) or your chosen non-toxic concentration of
MK-571 (e.g., 25 puM) for 30-60 minutes.[14]

o Add the fluorescent substrate Calcein-AM at its recommended concentration.
o Incubate for the appropriate time (e.g., 30 minutes).
o Wash cells with cold PBS to remove extracellular dye.

o Measure intracellular fluorescence. An increase in fluorescence in the MK-571 treated
group suggests inhibition of efflux.[15]

e Phase 2: Orthogonal Validation

o Part A - Alternative Inhibitor: Repeat the experiment from Phase 1, but this time include an
additional group treated with a structurally different MRP1 inhibitor (e.g., Reversan). If
Reversan produces a similar increase in fluorescence to MK-571, it strengthens the case
for MRP1 involvement.

o Part B - Genetic Knockdown:
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» Transfect one set of cells with a non-targeting control SIRNA and another set with a
validated siRNA against ABCC1 (the gene for MRP1).

= Allow 48-72 hours for the knockdown to take effect. It is essential to confirm the
knockdown efficiency via Western blot or gPCR.

» Perform the Calcein-AM accumulation assay on both the control and the ABCC1-
knockdown cells (without any chemical inhibitors).

» |f the ABCC1-knockdown cells show a significant increase in fluorescence compared to
the control siRNA-treated cells, and this increase is of a similar magnitude to that
caused by MK-571, you have strong, validated evidence that the efflux is MRP1-
dependent.

e Phase 3: Data Interpretation

o If the results from the MK-571 treatment, the alternative inhibitor treatment, and the sSiRNA
knockdown all align, you can confidently conclude that your initial observation was due to
the specific inhibition of MRP1.

o If the siRNA knockdown has no effect, but MK-571 does, your MK-571-mediated result is
an off-target effect.

References

o Gauthier, A., et al. (2020). MK-571, a Cysteinyl Leukotriene Receptor 1 Antagonist, Inhibits
Hepatitis C Virus Replication. Antimicrobial Agents and Chemotherapy, 64(6), e02078-19.
Available at: [Link]

e Wang, Y., et al. (2015). Effect of MK571 on As Il -induced cytotoxicity in MRP4
overexpressing cells. Oncology Letters, 10(4), 2277-2282. Available at: [Link]

e Al-Nasser, M., et al. (2023). Suspected Adverse Drug Reactions Associated with Leukotriene
Receptor Antagonists Versus First-Line Asthma Medications: A National Registry—
Pharmacology Approach. Pharmaceuticals, 16(5), 743. Available at: [Link]

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7269511/
https://www.researchgate.net/figure/Effect-of-MK571-on-As-III-induced-cytotoxicity-in-MRP4-overexpressing-cells-MRP4-A_fig4_281282119
https://www.mdpi.com/1424-8247/16/5/743
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131829?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

El-Sheikh, A., et al. (2015). Are The Commonly Used Drug Transport Inhibitors, Elacridar,
MK-571, And Ko143, As Selective As Often Assumed? ResearchGate. Available at: [Link]

Toyama, T., et al. (2018). Effect of MK571 on the cytotoxicity caused by the MeHg—-SG
adduct. ResearchGate. Available at: [Link]

Bitu, C. C., et al. (2018). The anti-asthmatic drug MK571 as a potential therapeutic agent for
Uveal Melanoma. Investigative Ophthalmology & Visual Science, 59(9), 484-484. Available
at: [Link]

Al-Nasser, M., et al. (2023). Suspected Adverse Drug Reactions Associated with Leukotriene
Receptor Antagonists Versus First Line Asthma Medications: A National Registry-
Pharmacology Approach. medRxiv. Available at: [Link]

van der Veldt, A. A., et al. (2005). Multidrug transporter activity in lymphocytes. Journal of
Leukocyte Biology, 78(4), 869-879. Available at: [Link]

Munson, P., et al. (2016). Inhibition of multidrug resistance protein 1 (MRP1) improves
chemotherapy drug response in primary and recurrent glioblastoma multiforme. Frontiers in
Oncology, 6, 20. Available at: [Link]

Parmar, S. (2021, March 26). Anti-Asthmatic Drugs (Part 6) Leukotriene Receptor
Antagonists & Lipoxygenase Inhibitors. YouTube. Available at: [Link]

Luders, T., et al. (2009). Inhibition of multidrug/xenobiotic resistance transporter by MK571
improves dye (Fura 2) accumulation in crustacean tissues from lobster, shrimp, and isopod.
ResearchGate. Available at: [Link]

Al-Khudairy, L., et al. (2021). Adverse drug reactions of leukotriene receptor antagonists in
children with asthma: a systematic review. BMJ Paediatrics Open, 5(1), e001223. Available
at: [Link]

Singh, D., & M, L. (2023). Leukotriene Receptor Antagonists. In StatPearls. StatPearls
Publishing. Available at: [Link]

Zhang, Y., et al. (2012). MK571 inhibits phase-2 conjugation of flavonols by Caco-2/TC7
cells, but does not specifically inhibit their apical efflux. Food Chemistry, 134(2), 793-801.

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.researchgate.net/publication/280924971_Are_The_Commonly_Used_Drug_Transport_Inhibitors_Elacridar_MK-571_And_Ko143_As_Selective_As_Often_Assumed
https://www.researchgate.net/figure/Effect-of-MK571-on-the-cytotoxicity-caused-by-the-MeHg-SG-adduct-A-The-MeHg-SG_fig1_323863451
https://iovs.arvojournals.org/article.aspx?articleid=2694156
https://www.medrxiv.org/content/10.1101/2023.06.13.23291330v1
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2262916/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4746261/
https://www.youtube.com/watch?v=Fj-y5j1i-g8
https://www.researchgate.net/publication/24213793_Inhibition_of_multidrugxenobiotic_resistance_transporter_by_MK571_improves_dye_Fura_2_accumulation_in_crustacean_tissues_from_lobster_shrimp_and_isopod
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8514109/
https://www.ncbi.nlm.nih.gov/books/NBK557753/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131829?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Available at: [Link]

e Hamdoun, A., et al. (2004). EFFLUX TRANSPORTERS: Newly Appreciated Roles in
Protection against Pollutants. Environmental Health Perspectives, 112(13), A740-A741.
Available at: [Link]

e Kips, J. C,, etal. (1992). MK-571, a potent antagonist of leukotriene D4-induced
bronchoconstriction in the human. American Review of Respiratory Disease, 145(4_pt_1),
793-797. Available at: [Link]

o Osa-Andrews, B., et al. (2022). A critical review on modulators of Multidrug Resistance
Protein 1 in cancer cells. Frontiers in Oncology, 12, 821815. Available at: [Link]

e Antolin, A. A., & Workman, P. (2020). Turning liabilities into opportunities: Off-target based
drug repurposing in cancer. Seminars in Cancer Biology, 67, 4-21. Available at: [Link]

o Gekeler, V., et al. (1995). The leukotriene LTD4 receptor antagonist MK571 specifically
modulates MRP associated multidrug resistance. Biochemical and Biophysical Research
Communications, 208(1), 345-352. Available at: [Link]

e The Institute of Cancer Research. (2020, March 3). Understanding the off-target effects of
cancer drugs — and how they could lead us to new forms of treatment. Retrieved from [Link]

» Wang, Y., et al. (2015). Multidrug resistance-associated protein 4 is a determinant of arsenite
resistance. Molecular Medicine Reports, 12(4), 5351-5357. Available at: [Link]

« Ammendola, M., et al. (2020). MRP1-Collateral Sensitizers as a Novel Therapeutic Approach
in Resistant Cancer Therapy: An In Vitro and In Vivo Study in Lung Resistant Tumor.
Cancers, 12(11), 3379. Available at: [Link]

o Margolskee, D. J. (1991). Clinical experience with MK-571. A potent and specific LTD4
receptor antagonist. Annals of the New York Academy of Sciences, 629, 148-156. Available
at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3372895/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1247545/
https://pubmed.ncbi.nlm.nih.gov/1554215/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8813739/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7749969/
https://pubmed.ncbi.nlm.nih.gov/7887955/
https://www.icr.ac.uk/news-archive/understanding-the-off-target-effects-of-cancer-drugs-and-how-they-could-lead-us-to-new-forms-of-treatment
https://www.spandidos-publications.com/10.3892/mmr.2015.4132
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7696781/
https://pubmed.ncbi.nlm.nih.gov/1659276/
https://www.benchchem.com/product/b131829?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131829?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Troubleshooting & Optimization

Check Availability & Pricing

Sources

1. MK-571, a Cysteinyl Leukotriene Receptor 1 Antagonist, Inhibits Hepatitis C Virus
Replication - PMC [pmc.ncbi.nlm.nih.gov]

e 2. apexbt.com [apexbt.com]

e 3. researchgate.net [researchgate.net]

¢ 4. medchemexpress.com [medchemexpress.com]
¢ 5. pdf.benchchem.com [pdf.benchchem.com]

e 6. Turning liabilities into opportunities: Off-target based drug repurposing in cancer - PMC
[pmc.ncbi.nlm.nih.gov]

e 7. selleckchem.com [selleckchem.com]

¢ 8. The leukotriene LTD4 receptor antagonist MK571 specifically modulates MRP associated
multidrug resistance - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 9. Inhibition of multidrug resistance protein 1 (MRP1) improves chemotherapy drug response
in primary and recurrent glioblastoma multiforme - PMC [pmc.ncbi.nlm.nih.gov]

¢ 10. Multidrug transporter activity in lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
e 11. researchgate.net [researchgate.net]

e 12. iovs.arvojournals.org [iovs.arvojournals.org]

e 13. researchgate.net [researchgate.net]

e 14. MRP1-Collateral Sensitizers as a Novel Therapeutic Approach in Resistant Cancer
Therapy: An In Vitro and In Vivo Study in Lung Resistant Tumor - PMC
[pmc.ncbi.nlm.nih.gov]

o 15. EFFLUX TRANSPORTERS: Newly Appreciated Roles in Protection against Pollutants:
Cellular “bouncers” help keep toxicants out of cells, but anthropogenic chemicals can
circumvent or overwhelm this defense - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Technical Support Center: Interpreting Data from MK-
571 Treated Samples]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131829/docs#technical-support-center-interpreting-
data-from-mk-571-treated-samples]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7269486/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7269486/
https://www.apexbt.com/mk-571.html
https://www.researchgate.net/publication/268134173_Are_The_Commonly_Used_Drug_Transport_Inhibitors_Elacridar_MK-571_And_Ko143_As_Selective_As_Often_Assumed
https://www.medchemexpress.com/MK-571.html
https://pdf.benchchem.com/1662/Technical_Support_Center_Interpreting_Unexpected_Results_with_MK_571.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7415607/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7415607/
https://www.selleckchem.com/products/mk571.html
https://pubmed.ncbi.nlm.nih.gov/7887949/
https://pubmed.ncbi.nlm.nih.gov/7887949/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4468867/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4468867/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1575936/
https://www.researchgate.net/figure/Effect-of-MK571-on-As-III-induced-cytotoxicity-in-MRP4-overexpressing-cells-MRP4-A_fig4_283262124
https://iovs.arvojournals.org/article.aspx?articleid=2768147
https://www.researchgate.net/figure/Effect-of-MK571-on-the-cytotoxicity-caused-by-the-MeHg-SG-adduct-A-The-MeHg-SGEt_fig4_266380916
https://pmc.ncbi.nlm.nih.gov/articles/PMC7247425/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7247425/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7247425/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3160781/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3160781/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3160781/
https://www.benchchem.com/product/b131829/docs#technical-support-center-interpreting-data-from-mk-571-treated-samples
https://www.benchchem.com/product/b131829/docs#technical-support-center-interpreting-data-from-mk-571-treated-samples
https://www.benchchem.com/product/b131829/docs#technical-support-center-interpreting-data-from-mk-571-treated-samples
https://www.benchchem.com/product/b131829/docs#technical-support-center-interpreting-data-from-mk-571-treated-samples
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131829?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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